10.1039/B911328M | Nanoparticleassemblies for biological and chemical sensing

Nanoparticleassemblies for biological and chemical sensing

Journal of Materials Chemistry Pub Date: 2009-08-21 DOI: 10.1039/B911328M

Abstract

Metal and semiconductor nanoparticles attract much attention due to their astonishing properties and numerous possibilities for applications in sensors. Significant progress has been made on the synthesis of metal and semiconductor nanoparticles with different shapes, composition, and controllable optical and electrical properties. For realizing their application in sensing, the multidimensional assembly of nanoparticles with controlled arrays is required. Nanoparticle assemblies give rise to new nanostructures and produce remarkable collective physical properties, which offer many opportunities for sensing applications. This review summarizes recent progress in the utilization of highly ordered one-, two-, and three-dimensional assemblies of nanoparticles for chemical and biological sensing, and future development in this research area is also discussed.

Share View Original Text

Recommended Literature

[1] Solubility of water in liquid hydrocarbons: a bridge between the polarizable continuum model and the mobile order theory Claudio Amovilli,Franca Maria FlorisPhys. Chem. Chem. Phys., 2003,5, 363-368 10.1039/B206631A
[2] Templated amplification of a naphthalenediimide-based receptor from a donor–acceptor dynamic combinatorial library in water†‡ Ho Yu Au-Yeung,Paolo Pengo,G. Dan Pantoş,Sijbren Otto,Jeremy K. M. SandersChem. Commun., 2009, 419-421 10.1039/B816979A
[3] Front cover Mater. Adv., 2023,4, 1-1 10.1039/D3MA90001K
[4] Human hair-derived graphene-like carbon nanosheets to support Pt nanoparticles for direct methanol fuel cell application Guiqin Sun,Lihui Zhou,Jinxia Li,Jing Tang,Ying WangRSC Adv., 2015,5, 71980-71987 10.1039/C5RA12768H
[5] Studies on heterocyclic chemistry. Part I. Tautomerism of the dimeric 3-methylisoxazol-5-one, a vinylogous hydroxamic acid J. Chem. Soc. C, 1969, 245-248 10.1039/J39690000245
[6] Organic solvent soluble methyltriphenylphosphonium peroxodisulfate: a novel oxidant for the synthesis of polyaniline and the thus prepared polyaniline in high performance supercapacitors Boddula RajenderNew J. Chem., 2015,39, 5382-5388 10.1039/C5NJ00979K
[7] Lightly doped single crystalline porous Si nanowires with improved optical and electrical properties Huihui Chen,Rujia Zou,Haihua Chen,Na Wang,Yangang Sun,Qiwei Tian,Jianghong Wu,Zhigang Chen,Junqing HuJ. Mater. Chem., 2011,21, 801-805 10.1039/C0JM02476G
[8] Non-enzymatic sensor based on a glassy carbon electrode modified with Ag nanoparticles/polyaniline/halloysite nanotube nanocomposites for hydrogen peroxide sensing Ziyin Yang,Xiaohui Zheng,Jianbin ZhengRSC Adv., 2016,6, 58329-58335 10.1039/C6RA06366G
[9] Oxygen-switchable thermo-responsive random copolymers† Lei Lei,Qi Zhang,Shuxian Shi,Shiping ZhuPolym. Chem., 2016,7, 5456-5462 10.1039/C6PY01145D
[10] Halogen bonding in polymer science: from crystal engineering to functional supramolecular polymers and materials Gilles Berger,Jalal Soubhye,Franck MeyerPolym. Chem., 2015,6, 3559-3580 10.1039/C5PY00354G

Journal Name：Journal of Materials Chemistry

Research Products

Acid Blue 113 (Technical Grade)

CAS no.: 3351-05-1
4-fluorobenzyl bromide

CAS no.: 459-46-1
Diphenyl carbonate

CAS no.: 102-09-0
Di(thiophen-2-yl)methane

CAS no.: 4341-34-8
Bis(cyclohexanone)oxaldihydrazone

CAS no.: 370-81-0
N-(2-Cyanoethyl)-N-methylaniline

CAS no.: 94-34-8
Quinoline-6-carbaldehyde

CAS no.: 4113-04-6
6-Chloro-N~2~,N~2~-diethyl-2,4-pyrimidinediamine

CAS no.: 3289-38-1
2-ethylbutanoyl chloride

CAS no.: 2736-40-5
D-Galactose

CAS no.: 59-23-4